Cas no 890638-70-7 (ethyl 2-{2-1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate)

• Product Name: ethyl 2-{2-1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• CAS No: 890638-70-7
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 6494718
• Update Time: 2025-05-20

ethyl 2-{2-1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• ZGDCNMAJOMEIES-UHFFFAOYSA-N

• Inchi： 1S/C23H25N3O3/c1-4-29-22(28)14-26-20-8-6-5-7-19(20)24-23(26)17-12-21(27)25(13-17)18-10-15(2)9-16(3)11-18/h5-11,17H,4,12-14H2,1-3H3
• InChI Key： ZGDCNMAJOMEIES-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN1C(C2CC(=O)N(C3=CC(C)=CC(C)=C3)C2)=NC2=CC=CC=C21

Additional information on ethyl 2-{2-1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

Ethyl 2-{2-[1-(3,5-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate: A Comprehensive Overview

Ethyl 2-{2-[1-(3,5-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate, with CAS No. 890638-70-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzodiazole ring system and a pyrrolidone moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This suggests that ethyl 2-{2-[1-(3,5-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate could play a role in the treatment of diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodiazole ring system and the subsequent coupling with the pyrrolidone moiety. Researchers have optimized these steps to improve scalability, making it feasible for large-scale production in pharmaceutical settings.

In terms of pharmacokinetics, ethyl 2-{2-[1-(3,5-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate exhibits favorable properties that enhance its bioavailability. Studies conducted in preclinical models have shown that it has good absorption rates and minimal toxicity profiles. These attributes make it an attractive candidate for further clinical evaluation.

Moreover, the compound's structural versatility allows for further modification to enhance its therapeutic potential. Scientists are exploring various strategies to modify the substituents on the benzodiazole and pyrrolidone rings to improve its efficacy and reduce off-target effects. Such modifications could lead to the development of next-generation drugs with improved safety profiles.

From an environmental perspective, ethyl 2-{2-[1-(3,5-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate has been evaluated for its biodegradability and ecological impact. Preliminary findings indicate that it is relatively non-toxic to aquatic organisms under standard test conditions. However, further studies are needed to assess its long-term effects on ecosystems.

In conclusion, ethyl 2-{2-[1-(3,5-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate (CAS No. 890638-70-7) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutic agents for various diseases.